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Compound of Interest

Compound Name: (S)-(+)-Epichlorohydrin

Cat. No.: B123951

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of (S)-(+)-
Epichlorohydrin, a crucial chiral intermediate in the synthesis of pharmaceuticals and other
specialty chemicals. The document focuses on its boiling point and density, presenting
guantitative data, general experimental methodologies, and a logical workflow for property
determination.

Core Physical Properties

(S)-(+)-Epichlorohydrin, with the CAS number 67843-74-7, is a colorless liquid with a
characteristic pungent, chloroform-like odor.[1][2][3][4] It is a chiral molecule valued for its high
reactivity, which stems from its three-membered epoxide ring.[5] This reactivity makes it a key
building block in the production of epoxy resins, polymers, and various active pharmaceutical
ingredients (APIs).[3][5][6]

Quantitative Data Summary

The boiling point and density of (S)-(+)-Epichlorohydrin have been reported across various
sources. These values are summarized in the table below. It is important to note that the boiling
point can vary significantly with pressure.
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Physical Property Value Conditions Source(s)
Boiling Point 92-93 °C at 360 mmHg [7]
113-115°C Not specified [1]

114 °C at 760 mmHg (lit.)

115-117 °C Not specified [41[8]

116 °C Not specified [9]

117.9°C at 760 mmHg [2][3]

118 °C Not specified [10][11]

Density 1.180 g/cm3 at 20 °C [1]
1.180 g/mL at 20 °C

1.1812 g/cm3 at 20 °C [3][9]

1.183 g/mL at25°C [41[71181[12]

Experimental Protocols for Property Determination

While specific, detailed experimental protocols for (S)-(+)-Epichlorohydrin were not found in
the provided literature, the determination of boiling point and density for liquid chemical
compounds follows well-established laboratory procedures.

3.1. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid.

« Distillation Method (Atmospheric and Vacuum): A standard method involves the distillation of
the liquid. The substance is heated in a distillation apparatus, and the temperature at which
the liquid boils and its vapor condenses is recorded as the boiling point. For substances that
decompose at their atmospheric boiling point, or for more precise measurements, vacuum
distillation is employed. The boiling point is then recorded at a specific, reduced pressure, as
seen in some of the reported data (e.g., 92-93 °C at 360 mmHQ).[7]
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o Capillary Method (Siwoloboff Method): This micro-method is suitable for small sample
quantities. A small amount of the liquid is placed in a sample tube, and a capillary tube,
sealed at one end, is inverted into it. The apparatus is heated, and the temperature at which
a rapid and continuous stream of bubbles emerges from the capillary tube is recorded as the
boiling point.

3.2. Density Determination
Density is the mass of a substance per unit volume.

o Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume. The
procedure involves weighing the empty pycnometer, then weighing it again when filled with
the sample liquid. The density is calculated by dividing the mass of the liquid by the volume
of the pycnometer. The temperature of the sample must be controlled and recorded as
density is temperature-dependent.

o Hydrometer Method: A hydrometer is an instrument used to measure the specific gravity (or
relative density) of liquids. The hydrometer is placed in the liquid, and the value is read from
the scale at the point where the surface of the liquid touches the stem.

» Oscillating U-tube Densitometer: This modern digital instrument measures the oscillation
frequency of a U-shaped tube filled with the sample. The frequency of oscillation is directly
related to the density of the liquid. This method is fast, accurate, and requires only a small
sample volume.

Gas chromatography (GC) is often used to determine the purity of (S)-(+)-Epichlorohydrin,
which is a critical factor for accurate physical property measurement.[13]

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a generalized workflow for the characterization of physical
properties of a chemical substance like (S)-(+)-Epichlorohydrin.
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Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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